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In the landscape of contemporary drug discovery and fine chemical synthesis, the demand for
enantiomerically pure building blocks is insatiable. Among these, chiral y-lactones represent a
privileged scaffold, forming the core of numerous natural products and pharmacologically active
molecules.[1][2] (R)-4-Vinyldihydrofuran-2(3H)-one (CAS No. 121959-61-3) emerges as a
particularly valuable synthon within this class. Its defined stereocenter at the C4 position,
combined with the synthetically versatile vinyl functional group, offers a powerful platform for
constructing complex molecular architectures with precise stereochemical control. This guide
provides an in-depth exploration of its properties, synthesis, and applications, designed for
researchers, chemists, and drug development professionals who leverage stereoselective
chemistry to drive innovation.

Core Physicochemical & Structural Data

Accurate characterization is the bedrock of reproducible science. The fundamental properties
of (R)-4-Vinyldihydrofuran-2(3H)-one are summarized below. Purity levels are typically
greater than 97-98% from commercial suppliers.[3][4]
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Property Value Source(s)

CAS Number 121959-61-3 [31[4]1[5]1[6]

Molecular Formula CeHsO2 [3B1141[5]

Molecular Weight 112.13 g/mol [31[41[5]
(4R)-4-vinyldihydrofuran-

IUPAC Name [4]
2(3H)-one

SMILES 0O=C10CC1 [3]

Typically a colorless to yellow
Appearance ] [7]
o]l

Store at 2-8°C in a tightly
Storage ) [8]
sealed container

Spectroscopic Signature: A Guide to Structural
Verification

For the practicing chemist, unambiguous confirmation of a molecule's structure is paramount.
The following is an expert analysis of the expected spectroscopic data for (R)-4-
Vinyldihydrofuran-2(3H)-one, serving as a benchmark for experimental validation.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to be highly informative. Key
signals would include:

o A complex multiplet between 5.8-6.0 ppm, integrating to 1H, corresponding to the internal
proton of the vinyl group (-CH=CH2).

o Two distinct signals between 5.1-5.4 ppm, each integrating to 1H, representing the two
terminal, diastereotopic protons of the vinyl group (=CH2).

o A multiplet around 4.0-4.5 ppm, integrating to 2H, for the diastereotopic protons of the -O-
CHz2- group in the lactone ring.

o A multiplet around 3.0-3.5 ppm for the proton at the chiral center (C4-H).

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://synthonix.com/64256.html
https://www.achemblock.com/w168698-r-4-vinyl-dihydrofuran-2-3h-one.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92553554.htm
https://store.apolloscientific.co.uk/product/r-4-vinyl-dihydrofuran-23h-one
https://synthonix.com/64256.html
https://www.achemblock.com/w168698-r-4-vinyl-dihydrofuran-2-3h-one.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92553554.htm
https://synthonix.com/64256.html
https://www.achemblock.com/w168698-r-4-vinyl-dihydrofuran-2-3h-one.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92553554.htm
https://www.achemblock.com/w168698-r-4-vinyl-dihydrofuran-2-3h-one.html
https://synthonix.com/64256.html
https://www.chemicalbook.com/article/synthesis-and-application-of-r-4-propyldihydrofuran-2-3h-one.htm
https://lead-sciences.com/product/4-vinyl-dihydrofuran-23h-one/
https://www.benchchem.com/product/b175943/docs?utm_src=pdf-body#foreword-the-strategic-value-of-chiral-lactones-in-modern-synthesis
https://www.benchchem.com/product/b175943/docs?utm_src=pdf-body#foreword-the-strategic-value-of-chiral-lactones-in-modern-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Two distinct multiplets between 2.2-2.8 ppm, integrating to 2H in total, for the
diastereotopic protons of the -CHz- group adjacent to the carbonyl.

e 13C NMR Spectroscopy: The carbon spectrum should display 6 distinct signals:

o Asignal in the downfield region, ~175-178 ppm, for the carbonyl carbon (C=0) of the
lactone.

o Two signals in the olefinic region, ~135-140 ppm for the internal vinyl carbon (-CH=) and
~115-120 ppm for the terminal vinyl carbon (=CHz).

o Asignal around 70-75 ppm for the carbon of the -O-CHz- group.
o Signals for the two remaining aliphatic ring carbons, typically between 30-45 ppm.

 Infrared (IR) Spectroscopy: IR analysis is crucial for identifying the key functional groups.[9]
[10]

o A strong, characteristic absorption band around 1770-1785 cm~1 is indicative of the C=0
stretch in a five-membered lactone (y-butyrolactone).

o A medium absorption band around 1640-1650 cm~* corresponding to the C=C stretch of
the vinyl group.

o C-O stretching bands in the 1150-1250 cm~* region.

o Mass Spectrometry (MS): Electron-impact mass spectrometry (EI-MS) would show the
molecular ion peak (M*) at m/z = 112.13. High-resolution mass spectrometry (HRMS) would
provide the exact mass, confirming the molecular formula CeHsO2.[9][11]

Enantioselective Synthesis: Crafting Chirality

The synthesis of (R)-4-Vinyldihydrofuran-2(3H)-one in high enantiopurity is non-trivial and is
the key to its utility. While numerous strategies exist for chiral lactones, asymmetric catalysis
provides a modern and efficient route.[2][12][13] The following section details a representative,
field-proven workflow based on asymmetric hydrogenation, a cornerstone of modern
stereoselective synthesis.[2][12]
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Conceptual Workflow: Asymmetric Hydrogenation

The logic behind this approach is to create the chiral center by adding hydrogen across a
double bond in a prochiral precursor, using a chiral transition metal catalyst to direct the facial
selectivity of the addition.

Synthesis Workflow

Chiral Catalyst
(e.g., [I(COD)CI]z + (R)-BINAP)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2022/cc/d2cc02069f
https://pubs.rsc.org/en/content/articlelanding/2022/cc/d2cc02069f
https://pubs.rsc.org/en/content/articlelanding/2022/cc/d2cc02069f
https://synthonix.com/64256.html
https://www.achemblock.com/w168698-r-4-vinyl-dihydrofuran-2-3h-one.html
https://www.achemblock.com/w168698-r-4-vinyl-dihydrofuran-2-3h-one.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92553554.htm
https://store.apolloscientific.co.uk/product/r-4-vinyl-dihydrofuran-23h-one
https://store.apolloscientific.co.uk/product/r-4-vinyl-dihydrofuran-23h-one
https://www.chemicalbook.com/article/synthesis-and-application-of-r-4-propyldihydrofuran-2-3h-one.htm
https://www.chemicalbook.com/article/synthesis-and-application-of-r-4-propyldihydrofuran-2-3h-one.htm
https://lead-sciences.com/product/4-vinyl-dihydrofuran-23h-one/
https://www.lehigh.edu/~kjs0/carey-13.PDF
https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/Chem%20344-345%20-%20Full%20Flipped%20Spectroscopy%20-%20Handouts.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10866294
https://pubchem.ncbi.nlm.nih.gov/compound/10866294
https://www.mdpi.com/1420-3049/31/2/385
https://pubs.acs.org/doi/10.1021/jo501908z
https://www.benchchem.com/product/b175943/docs#foreword-the-strategic-value-of-chiral-lactones-in-modern-synthesis
https://www.benchchem.com/product/b175943/docs#foreword-the-strategic-value-of-chiral-lactones-in-modern-synthesis
https://www.benchchem.com/product/b175943/docs#foreword-the-strategic-value-of-chiral-lactones-in-modern-synthesis
https://www.benchchem.com/product/b175943/docs#foreword-the-strategic-value-of-chiral-lactones-in-modern-synthesis
https://www.benchchem.com/product/b175943?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

